Cas no 850363-68-7 (5-Bromo-4-ethoxy-1H-indazole)

5-Bromo-4-ethoxy-1H-indazole structure
5-Bromo-4-ethoxy-1H-indazole structure
Product Name:5-Bromo-4-ethoxy-1H-indazole
CAS No:850363-68-7
MF:C9H9BrN2O
MW:241.084561109543
MDL:MFCD13177023
CID:1040522
PubChem ID:23134435
Update Time:2025-04-20

5-Bromo-4-ethoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-ethoxy-1H-indazole
    • DTXSID00630902
    • F17952
    • 5-Bromo-4-ethoxy-2H-indazole
    • 850363-68-7
    • AM86134
    • SCHEMBL1141494
    • A863808
    • 1H-Indazole, 5-bromo-4-ethoxy-
    • CS-0367171
    • DB-368531
    • MDL: MFCD13177023
    • Inchi: 1S/C9H9BrN2O/c1-2-13-9-6-5-11-12-8(6)4-3-7(9)10/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: NMZYANUDQSAWMB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=NN2)C=1OCC

Computed Properties

  • Exact Mass: 239.98983g/mol
  • Monoisotopic Mass: 239.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.9Ų

5-Bromo-4-ethoxy-1H-indazole Pricemore >>

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